6-Methoxypyridine-2-carbothioamide
Overview
Description
6-Methoxypyridine-2-carbothioamide is a chemical compound with the molecular formula C7H8N2OS . It is a powder in physical form .
Synthesis Analysis
The synthesis of 6-Methoxypyridine-2-carbothioamide and similar compounds has been explored in various studies . For instance, pyridine carboxamide and carbothioamide derivatives have been synthesized via condensation reaction .Molecular Structure Analysis
The molecular weight of 6-Methoxypyridine-2-carbothioamide is 168.22 . Its InChI Code is 1S/C7H8N2OS/c1-10-6-4-2-3-5 (9-6)7 (8)11/h2-4H,1H3, (H2,8,11) and the InChI key is LEIFRCSFCUIXIW-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving 6-Methoxypyridine-2-carbothioamide are not mentioned in the search results, it’s worth noting that compounds of this nature are often involved in various chemical reactions due to their functional groups .Physical And Chemical Properties Analysis
6-Methoxypyridine-2-carbothioamide is a powder that is stored at room temperature .Scientific Research Applications
Antitumor Activity
Ribonucleotide Reductase Inhibition
6-Methoxypyridine-2-carbothioamide derivatives, like 2,2'-Bipyridyl-6-carbothioamide (BPYTA), have shown antitumor activity through inhibition of ribonucleotide reductase (RR), a key enzyme in proliferating cells. This inhibition is potentiated in the presence of iron, as observed in BPYTA-Fe complexes, which leads to the destruction of the tyrosyl radical in the RR small subunit (R2) (Nocentini et al., 1997).
Cytotoxic Effects in Tumor Cells
The copper complex of BPYTA has also demonstrated cytotoxic activity against tumor cells. This suggests that the bonding of transition metals to BPYTA might play a role in its mechanism of action, potentially targeting multiple cellular processes in tumor cells (Nocentini & Barzi, 1996).
Antibacterial Activity
- Antibacterial Properties: Certain derivatives of 6-Methoxypyridine-2-carbothioamide have shown antibacterial activity. This was observed in a study where 5-(2-Hydroxy-6-methoxylphenyl)-3-methyl-4,5-dihydropyrazole-1-carbothioamide derivatives exhibited this property (Liu Xin-hua, 2006).
Safety and Hazards
The safety information for 6-Methoxypyridine-2-carbothioamide includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
6-methoxypyridine-2-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2OS/c1-10-6-4-2-3-5(9-6)7(8)11/h2-4H,1H3,(H2,8,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEIFRCSFCUIXIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=N1)C(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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